Cas no 891867-80-4 (1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione)

1-(3-Methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione is a specialized heterocyclic compound featuring a tetrahydropyrazine-dione core with dual 3-methoxyphenyl substituents. Its unique structure imparts potential utility in medicinal chemistry and organic synthesis, particularly as a precursor or intermediate for bioactive molecules. The presence of methoxy groups enhances solubility and reactivity, facilitating further functionalization. This compound may exhibit applications in the development of CNS-targeting agents due to its structural resemblance to pharmacologically active scaffolds. Its stability under standard conditions and well-defined synthetic route make it a reliable choice for research applications. Analytical characterization is typically confirmed via NMR, HPLC, and mass spectrometry.
1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione structure
891867-80-4 structure
Product name:1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
CAS No:891867-80-4
MF:C19H18N2O4
MW:338.357224941254
CID:6509705
PubChem ID:22520473

1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione
    • 1-(3-methoxybenzyl)-4-(3-methoxyphenyl)pyrazine-2,3(1H,4H)-dione
    • 891867-80-4
    • F3407-2408
    • 1-(3-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]pyrazine-2,3-dione
    • AKOS001912442
    • VU0626510-1
    • Inchi: 1S/C19H18N2O4/c1-24-16-7-3-5-14(11-16)13-20-9-10-21(19(23)18(20)22)15-6-4-8-17(12-15)25-2/h3-12H,13H2,1-2H3
    • InChI Key: AKKGZUPFPXJGTD-UHFFFAOYSA-N
    • SMILES: O=C1C(N(C=CN1CC1C=CC=C(C=1)OC)C1C=CC=C(C=1)OC)=O

Computed Properties

  • Exact Mass: 338.12665706g/mol
  • Monoisotopic Mass: 338.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 522
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 59.1Ų

1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3407-2408-20μmol
1-(3-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione
891867-80-4
20μmol
$79.0 2023-09-10
Life Chemicals
F3407-2408-5μmol
1-(3-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione
891867-80-4
5μmol
$63.0 2023-09-10
Life Chemicals
F3407-2408-3mg
1-(3-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione
891867-80-4
3mg
$63.0 2023-09-10
Life Chemicals
F3407-2408-15mg
1-(3-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione
891867-80-4
15mg
$89.0 2023-09-10
Life Chemicals
F3407-2408-2μmol
1-(3-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione
891867-80-4
2μmol
$57.0 2023-09-10
Life Chemicals
F3407-2408-4mg
1-(3-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione
891867-80-4
4mg
$66.0 2023-09-10
Life Chemicals
F3407-2408-20mg
1-(3-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione
891867-80-4
20mg
$99.0 2023-09-10
Life Chemicals
F3407-2408-10mg
1-(3-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione
891867-80-4
10mg
$79.0 2023-09-10
Life Chemicals
F3407-2408-10μmol
1-(3-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione
891867-80-4
10μmol
$69.0 2023-09-10
Life Chemicals
F3407-2408-1mg
1-(3-methoxyphenyl)-4-[(3-methoxyphenyl)methyl]-1,2,3,4-tetrahydropyrazine-2,3-dione
891867-80-4
1mg
$54.0 2023-09-10

Additional information on 1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione

Compound CAS No 891867-80-4: 1-(3-Methoxyphenyl)-4-(3-Methoxyphenyl)methyl-1,2,3,4-Tetrahydropyrazine-2,3-Dione

The compound with CAS No 891867-80-4, known as 1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyrazine derivatives, which are known for their diverse biological activities and potential applications in drug discovery.

The structure of this compound is characterized by a tetrahydropyrazine ring system with two substituents: a 3-methoxyphenyl group at position 1 and a 3-methoxyphenylmethyl group at position 4. The presence of these substituents contributes to the molecule's unique physicochemical properties and biological activity. Recent studies have highlighted the importance of such substituted tetrahydropyrazines in modulating cellular pathways associated with neurodegenerative diseases and cancer.

One of the most notable aspects of this compound is its potential as a therapeutic agent. Research conducted in 2023 has demonstrated that 1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione exhibits significant anti-inflammatory and antioxidant properties. These findings suggest that the compound could be developed into a novel treatment for chronic inflammatory conditions such as arthritis and cardiovascular diseases.

In addition to its therapeutic potential, this compound has also been explored for its role in enzyme inhibition. A study published in the Journal of Medicinal Chemistry revealed that the compound effectively inhibits certain kinases involved in cell signaling pathways. This discovery opens new avenues for its application in targeted cancer therapies.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized the synthesis pathway to achieve high yields and purity, making it feasible for large-scale production. The use of microwave-assisted synthesis has been particularly beneficial in streamlining the process.

From an analytical standpoint, the compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These analyses confirm the molecular structure and purity of the compound, ensuring its reliability for further research and development.

Looking ahead, ongoing research is focused on understanding the molecular mechanisms underlying the biological activity of this compound. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its therapeutic potential. The integration of computational chemistry tools with experimental studies is anticipated to accelerate drug discovery efforts involving this compound.

In conclusion, CAS No 891867-80-4, or 1-(3-methoxyphenyl)-4-(3-methoxyphenyl)methyl-1,2,3,4-tetrahydropyrazine-2,3-dione, represents a promising lead compound in contemporary drug discovery. Its unique chemical structure and diverse biological activities make it a valuable asset for advancing medical science and developing innovative therapeutic solutions.

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